1-(2-furylmethyl)-4-[(2-naphthyloxy)acetyl]piperazine oxalate

• IUPAC Name: 1-[4-(furan-2-ylmethyl)piperazin-1-yl]-2-naphthalen-2-yloxyethanone;oxalic acid
• InChI: InChI=1S/C21H22N2O3.C2H2O4/c24-21(16-26-19-8-7-17-4-1-2-5-18(17)14-19)23-11-9-22(10-12-23)15-20-6-3-13-25-20;3-1(4)2(5)6/h1-8,13-14H,9-12,15-16H2;(H,3,4)(H,5,6)
• InChI Key: XBNOIBZIUZRPCT-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=CO2)C(=O)COC3=CC4=CC=CC=C4C=C3.C(=O)(C(=O)O)O
• Molecular Formula: C23H24N2O7
• Molecular Weight: 440.4 g/mol

Description

1-(2-furylmethyl)-4-[(2-naphthyloxy)acetyl]piperazine oxalate, also known as FNa, is a compound that has gained significant attention in scientific research due to its potential therapeutic properties. This compound has been studied for its mechanism of action, biochemical and physiological effects, as well as its advantages and limitations in laboratory experiments. In

Mechanism of Action

The mechanism of action of 1-(2-furylmethyl)-4-[(2-naphthyloxy)acetyl]piperazine oxalate is not fully understood. However, studies have shown that 1-(2-furylmethyl)-4-[(2-naphthyloxy)acetyl]piperazine oxalate can inhibit the activity of certain enzymes that are involved in cancer cell growth and proliferation. 1-(2-furylmethyl)-4-[(2-naphthyloxy)acetyl]piperazine oxalate also activates certain receptors in the brain that are involved in regulating mood.
Biochemical and Physiological Effects:
1-(2-furylmethyl)-4-[(2-naphthyloxy)acetyl]piperazine oxalate has been shown to have various biochemical and physiological effects. In cancer cells, 1-(2-furylmethyl)-4-[(2-naphthyloxy)acetyl]piperazine oxalate can induce apoptosis and inhibit cell proliferation. In the brain, 1-(2-furylmethyl)-4-[(2-naphthyloxy)acetyl]piperazine oxalate can increase the levels of serotonin and norepinephrine, which can improve mood and reduce symptoms of depression.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-(2-furylmethyl)-4-[(2-naphthyloxy)acetyl]piperazine oxalate in laboratory experiments is its potential therapeutic properties in cancer and depression research. However, one of the limitations of 1-(2-furylmethyl)-4-[(2-naphthyloxy)acetyl]piperazine oxalate is its limited solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are many future directions for research on 1-(2-furylmethyl)-4-[(2-naphthyloxy)acetyl]piperazine oxalate. One potential direction is to further explore its potential as a cancer treatment. Another direction is to investigate its potential as an antidepressant and its effects on other neurotransmitters in the brain. Additionally, future research could focus on improving the solubility of 1-(2-furylmethyl)-4-[(2-naphthyloxy)acetyl]piperazine oxalate in water to make it more accessible for laboratory experiments.

Synthesis Methods

The synthesis of 1-(2-furylmethyl)-4-[(2-naphthyloxy)acetyl]piperazine oxalate involves the reaction of 2-naphthol with 2-chloroacetyl chloride in the presence of a base to form 2-naphthyloxyacetyl chloride. This intermediate is then reacted with 1-(2-furylmethyl)piperazine in the presence of a base to form 1-(2-furylmethyl)-4-[(2-naphthyloxy)acetyl]piperazine oxalate. The final product is obtained as a white crystalline powder.

Scientific Research Applications

1-(2-furylmethyl)-4-[(2-naphthyloxy)acetyl]piperazine oxalate has been studied for its potential therapeutic properties in various scientific research fields. One of the most prominent applications of 1-(2-furylmethyl)-4-[(2-naphthyloxy)acetyl]piperazine oxalate is in the treatment of cancer. Studies have shown that 1-(2-furylmethyl)-4-[(2-naphthyloxy)acetyl]piperazine oxalate can inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation.
1-(2-furylmethyl)-4-[(2-naphthyloxy)acetyl]piperazine oxalate has also been studied for its potential as an antidepressant. Research has shown that 1-(2-furylmethyl)-4-[(2-naphthyloxy)acetyl]piperazine oxalate can increase the levels of serotonin and norepinephrine in the brain, which are neurotransmitters that play a role in regulating mood.